3-(2-bromobenzamido)-N-(2,5-dimethoxyphenyl)benzofuran-2-carboxamide
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Description
3-(2-bromobenzamido)-N-(2,5-dimethoxyphenyl)benzofuran-2-carboxamide is a useful research compound. Its molecular formula is C24H19BrN2O5 and its molecular weight is 495.329. The purity is usually 95%.
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Scientific Research Applications
Pharmacological Potential and Applications
Benzofuran derivatives, including structures similar to 3-(2-bromobenzamido)-N-(2,5-dimethoxyphenyl)benzofuran-2-carboxamide, have shown a wide range of biological activities. These activities include anti-tumor, antibacterial, anti-oxidative, and anti-viral properties. The presence of benzofuran in natural and synthetic compounds has attracted significant attention due to these potential applications in medicine and pharmaceuticals. For instance, novel macrocyclic benzofuran compounds have demonstrated anti-hepatitis C virus activity and are expected to serve as effective therapeutic drugs for hepatitis C disease. Additionally, novel scaffold compounds of benzothiophene and benzofuran have been developed as anticancer agents. The pharmacological significance of benzofuran derivatives is further underscored by the presence of benzofuran nuclei in a large number of bioactive compounds, making them a vital component in drug discovery and development, particularly in the search for efficient antimicrobial agents (Miao et al., 2019).
Biomedical Research and Drug Synthesis
Benzofuran and its derivatives have been recognized for their broad spectrum of biological activity, which has led to a surge in research and development efforts to harness these properties for therapeutic applications. Some benzofuran derivatives, such as psoralen, 8-methoxypsoralen, and angelicin, have been successfully used in treating skin diseases like cancer or psoriasis. The unique structural features and diverse biological activities of benzofuran make it a privileged structure in drug discovery, particularly in antimicrobial drug development. Current research is focused on exploring the full therapeutic potential of benzofuran-based compounds, with an emphasis on designing antimicrobial agents active against clinically approved targets (Hiremathad et al., 2015).
Properties
IUPAC Name |
3-[(2-bromobenzoyl)amino]-N-(2,5-dimethoxyphenyl)-1-benzofuran-2-carboxamide |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C24H19BrN2O5/c1-30-14-11-12-20(31-2)18(13-14)26-24(29)22-21(16-8-4-6-10-19(16)32-22)27-23(28)15-7-3-5-9-17(15)25/h3-13H,1-2H3,(H,26,29)(H,27,28) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LFCSDVNVIZMLFT-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC(=C(C=C1)OC)NC(=O)C2=C(C3=CC=CC=C3O2)NC(=O)C4=CC=CC=C4Br |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C24H19BrN2O5 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
495.3 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.